Methyl 5,6-dimethylpyrazine-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of Methyl 5,6-dimethylpyrazine-2-carboxylate consists of a pyrazine ring with two methyl groups and a carboxylate group . The molecular formula is C8H10N2O2 .Physical And Chemical Properties Analysis
This compound has a molecular weight of 166.17700 . The PubChem Substance ID is 46242657 .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 5,6-dimethylpyrazine-2-carboxylate is a derivative of pyrazine, a heterocyclic aromatic organic compound. Research into similar pyrazine derivatives has revealed various chemical properties and synthesis methods. For instance, the study by Ehler, Robins, and Meyer (1977) explored the synthesis of 6-aminopyrazolo[4,3-c]pyridin-4(5H)-one, demonstrating the chemical transformation of related pyrazine compounds (Ehler, Robins, & Meyer, 1977). Similarly, Viveka et al. (2016) conducted combined experimental and theoretical studies on 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, a biologically important pyrazole-4-carboxylic acid derivative, providing insights into the structural and spectral properties of these compounds (Viveka et al., 2016).
Metabolism and Biological Effects
Liang et al. (2022) investigated the metabolites of 2,3,5-trimethylpyrazine in human urine, identifying various pyrazine carboxylic acids as dominant metabolites. This study highlights the metabolic processing of pyrazine derivatives in the human body, which can be relevant for understanding the biological effects of this compound (Liang et al., 2022).
Electrochemical Properties
Research by Feldman et al. (1995) on the electrochemical oxidation of nitrogen-containing heterocyclic compounds, including pyrazines, provides insights into the electrochemical properties of these compounds. Such studies can inform the potential applications of this compound in various chemical processes (Feldman et al., 1995).
Crystallography and Molecular Structure
The crystal structure and molecular configuration of similar pyrazine derivatives have been a focus of research. For example, Saeed, Arshad, and Flörke (2012) studied the crystal structure of Methyl 5-Hydroxy-1-Phenyl-1H-Pyrazole-3-Carboxylate, providing valuable information on the molecular arrangement and bonding in pyrazine derivatives (Saeed, Arshad, & Flörke, 2012).
Properties
IUPAC Name |
methyl 5,6-dimethylpyrazine-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-6(2)10-7(4-9-5)8(11)12-3/h4H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZSURIIGEIGSDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=C(N=C1C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30673185 | |
Record name | Methyl 5,6-dimethylpyrazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1234504-26-7 | |
Record name | Methyl 5,6-dimethylpyrazine-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30673185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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